Cas no 36258-95-4 (3H-Purin-6-amine,8-bromo-3-b-D-ribofuranosyl-)

• Product Name: 3H-Purin-6-amine,8-bromo-3-b-D-ribofuranosyl-
• CAS No: 36258-95-4
• MF: C₁₀H₁₂BrN₅O₄
• MW: 346.137380599976
• CID: 322061
• PubChem ID: 135512494
• Update Time: 2025-04-19

3H-Purin-6-amine,8-bromo-3-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine,8-bromo-3-b-D-ribofuranosyl-
• 1-(6-amino-8-bromo-purin-3-yl)-β-D-1-deoxy-ribofuranose
• NSC 133117
• MLS002920189
• SMR001797786
• NSC133117
• 8-bromo-3-pentofuranosyl-3h-purin-6-amine
• DTXSID60957647
• CHEMBL2137921
• NSC-133117
• 36258-95-4

• Inchi： 1S/C10H12BrN5O4/c11-10-14-4-7(12)13-2-16(8(4)15-10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,12,17-19H,1H2,(H,14,15)
• InChI Key： YKTMCSRFIUOPIN-UHFFFAOYSA-N
• SMILES： BrC1NC2C(=N)N=CN(C=2N=1)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 345.00700
• Monoisotopic Mass: 345.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 2.45±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 556°Cat760mmHg
• Flash Point: 290.1°C
• Refractive Index: 1.94
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 139.54000
• LogP: -0.63630